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Compound of Interest

Compound Name: (+)-Amlodipine

Cat. No.: B1678800 Get Quote

The pharmacological activity of amlodipine is highly stereospecific, with the (S)-enantiomer

being the primary contributor to its L-type calcium channel blocking effects.[5] The following

tables summarize the quantitative data from various studies, highlighting the differences in

binding affinity and functional blockade between the enantiomers.

Table 1: Binding Affinity of Amlodipine Enantiomers to L-type Calcium Channels

Enantiomer Preparation Ligand K_d (nM)
B_max
(pmol/mg
protein)

Reference

(-)-

Amlodipine

Rat cardiac

membranes

(-)

[³H]amlodipin

e

1.64 ± 0.17 0.45 ± 0.08 [6]

Table 2: Functional Blockade of L-type Calcium Current (I_Ca-L) by (S)-Amlodipine in Rat

Ventricular Myocytes
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Concentration
(µmol/L)

% Blockade of
I_Ca-L

Shift in Half-
Activation
Voltage (mV)

Shift in Half-
Inactivation
Voltage (mV)

Reference

0.1 1.5 ± 0.2 -16.01 ± 1.65 -27.16 ± 4.48 [5]

0.5 25.4 ± 5.3 -17.61 ± 1.60 -28.69 ± 4.52 [5]

1 65.2 ± 7.3 -20.17 ± 1.46 -31.19 ± 4.17 [5]

5 78.4 ± 8.1 -21.87 ± 1.69 -32.63 ± 4.34 [5]

10 94.2 ± 5.0 -24.09 ± 1.87 -35.16 ± 4.46 [5]

Note: (R)-Amlodipine at the same concentrations had no significant effect on I_Ca-L.[5]

Table 3: Comparative Potency of Amlodipine Enantiomers

Enantiomer
Relative Affinity for L-type
Calcium Channel Receptor

Reference

(S)-Amlodipine
~1000 times greater than (R)-

Amlodipine
[3][7]

(R)-Amlodipine
~1000 times weaker than (S)-

Amlodipine
[7][8]

Signaling Pathways
The two enantiomers of amlodipine interact with the cardiovascular system through distinct

signaling pathways. The (S)-enantiomer acts as a canonical L-type calcium channel blocker,

while the (R)-enantiomer has been shown to induce nitric oxide release.

(S)-Amlodipine Signaling Pathway
The primary mechanism of action for (S)-Amlodipine is the blockade of L-type calcium channels

in vascular smooth muscle cells.[9][10] This inhibition of calcium influx leads to a cascade of

intracellular events culminating in vasodilation and a reduction in blood pressure.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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